Cas no 2567496-61-9 (1-(3,3-dimethyl-1,4-dioxan-2-yl)ethan-1-ol)

• Product Name: 1-(3,3-dimethyl-1,4-dioxan-2-yl)ethan-1-ol
• CAS No: 2567496-61-9
• MF: C₈H₁₆O₃
• MW: 160.210843086243
• MDL: MFCD32878769
• CID: 5657618
• PubChem ID: 155820364
• Update Time: 2025-06-09

1-(3,3-dimethyl-1,4-dioxan-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-27695206
• 2567496-61-9
• 1-(3,3-dimethyl-1,4-dioxan-2-yl)ethan-1-ol
• 1-(3,3-Dimethyl-1,4-dioxan-2-yl)ethanol

• MDL： MFCD32878769
• Inchi： 1S/C8H16O3/c1-6(9)7-8(2,3)11-5-4-10-7/h6-7,9H,4-5H2,1-3H3
• InChI Key： ZBHGMEVODGZZIC-UHFFFAOYSA-N
• SMILES： O1CCOC(C(C)O)C1(C)C

Computed Properties

• Exact Mass: 160.109944368g/mol
• Monoisotopic Mass: 160.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 38.7Ų

Additional information on 1-(3,3-dimethyl-1,4-dioxan-2-yl)ethan-1-ol

Latest Research on 1-(3,3-dimethyl-1,4-dioxan-2-yl)ethan-1-ol (CAS: 2567496-61-9) in Chemical and Biomedical Applications

The compound 1-(3,3-dimethyl-1,4-dioxan-2-yl)ethan-1-ol (CAS: 2567496-61-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique dioxane-based structure, has shown promising potential in various applications, including drug synthesis, biomaterial development, and as a key intermediate in the production of bioactive compounds. Recent studies have explored its physicochemical properties, synthetic pathways, and biological activities, shedding light on its versatility and utility in advanced research.

One of the most notable advancements in the study of 1-(3,3-dimethyl-1,4-dioxan-2-yl)ethan-1-ol is its role as a chiral building block in asymmetric synthesis. Researchers have demonstrated its efficacy in the construction of complex molecular architectures, particularly in the synthesis of enantiomerically pure pharmaceuticals. The compound's stereogenic centers and functional groups make it an ideal candidate for catalytic transformations, enabling the production of high-value intermediates with minimal byproducts. Recent publications highlight its use in the synthesis of antiviral and anticancer agents, underscoring its relevance in modern medicinal chemistry.

In addition to its synthetic applications, 1-(3,3-dimethyl-1,4-dioxan-2-yl)ethan-1-ol has been investigated for its potential biological activities. Preliminary in vitro studies suggest that derivatives of this compound exhibit moderate inhibitory effects on certain enzymes involved in inflammatory pathways. These findings open new avenues for the development of anti-inflammatory therapeutics, although further in vivo studies are required to validate these effects. The compound's low toxicity profile, as reported in recent cytotoxicity assays, further supports its potential for biomedical applications.

The optimization of synthetic routes for 1-(3,3-dimethyl-1,4-dioxan-2-yl)ethan-1-ol has also been a focal point of recent research. Advances in green chemistry have led to the development of more sustainable and efficient methods for its production, reducing reliance on hazardous reagents and minimizing environmental impact. For instance, catalytic hydrogenation and enzymatic approaches have been successfully employed to achieve high yields and selectivity. These innovations not only enhance the scalability of the compound but also align with the growing demand for environmentally friendly synthetic processes in the pharmaceutical industry.

Looking ahead, the exploration of 1-(3,3-dimethyl-1,4-dioxan-2-yl)ethan-1-ol is expected to expand into novel domains, such as drug delivery systems and polymer chemistry. Its structural features, including the dioxane ring and hydroxyl group, make it a promising candidate for the design of smart materials and biodegradable polymers. Collaborative efforts between chemists, biologists, and material scientists are likely to drive these interdisciplinary applications, paving the way for groundbreaking discoveries in the coming years.

In conclusion, 1-(3,3-dimethyl-1,4-dioxan-2-yl)ethan-1-ol (CAS: 2567496-61-9) represents a versatile and valuable compound in the realm of chemical and biomedical research. Its applications in asymmetric synthesis, drug development, and green chemistry highlight its multifaceted potential. As research continues to uncover new properties and uses for this molecule, it is poised to play an increasingly important role in advancing both scientific knowledge and industrial applications.